molecular formula C13H20N4S B11570654 3-(Hexylsulfanyl)-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine

3-(Hexylsulfanyl)-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine

Cat. No.: B11570654
M. Wt: 264.39 g/mol
InChI Key: UUEBYMUMJDSZBS-UHFFFAOYSA-N
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Description

3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE is a heterocyclic compound that belongs to the class of triazolopyrimidines. These compounds are known for their diverse biological activities and have been extensively studied for their potential applications in medicinal chemistry. The unique structure of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE makes it a valuable candidate for various scientific research applications.

Properties

Molecular Formula

C13H20N4S

Molecular Weight

264.39 g/mol

IUPAC Name

3-hexylsulfanyl-5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidine

InChI

InChI=1S/C13H20N4S/c1-4-5-6-7-8-18-13-16-15-12-14-10(2)9-11(3)17(12)13/h9H,4-8H2,1-3H3

InChI Key

UUEBYMUMJDSZBS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCSC1=NN=C2N1C(=CC(=N2)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE can be achieved through a one-pot synthesis method. This involves the use of a tropine-based dicationic molten salt as an active catalyst. The reaction is carried out under solvent-free conditions or in ethanol as a green solvent. The products are obtained with high yields ranging from 90% to 98% .

Industrial Production Methods

In an industrial setting, the synthesis of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE can be scaled up using similar reaction conditions. The use of environmentally friendly catalysts and green solvents ensures that the process is sustainable and cost-effective.

Chemical Reactions Analysis

Types of Reactions

3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its biological activity.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as hydrogen peroxide and potassium permanganate can be used.

    Reduction: Reducing agents like sodium borohydride and lithium aluminum hydride are commonly employed.

    Substitution: Halogenation and alkylation reactions can be carried out using reagents like halogens and alkyl halides.

Major Products Formed

The major products formed from these reactions include various substituted derivatives of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE, which exhibit enhanced biological activities and improved pharmacokinetic properties.

Scientific Research Applications

3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE has a wide range of scientific research applications:

Mechanism of Action

The mechanism of action of 3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of certain kinases, leading to the suppression of cancer cell proliferation . The compound’s ability to bind to these targets is facilitated by its unique structural features, which allow for strong interactions with the active sites of the enzymes.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

3-(HEXYLSULFANYL)-5,7-DIMETHYL-[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE stands out due to its unique hexylsulfanyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for further research and development in various scientific fields.

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